4-[(2-Bromo-3-fluorophenyl)methyl]morpholine

Specification

• Molecular Formula: C11H13BrFNO
• Molecular Weight: 274.13 g/mol
• IUPAC Name: 4-[(2-bromo-3-fluorophenyl)methyl]morpholine
• Standard InChI: InChI=1S/C11H13BrFNO/c12-11-9(2-1-3-10(11)13)8-14-4-6-15-7-5-14/h1-3H,4-8H2
• Standard InChI Key: SIZITCZQEBAQJV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=C(C(=CC=C2)F)Br

Introduction

Structural and Molecular Characteristics

Chemical Identity and Nomenclature

The IUPAC name 4-[(2-bromo-3-fluorophenyl)methyl]morpholine reflects its structure: a morpholine ring (a six-membered heterocycle with one oxygen and one nitrogen atom) bonded to a 2-bromo-3-fluorobenzyl group. Its canonical SMILES notation, C1COCCN1CC2=C(C(=CC=C2)F)Br, encodes the spatial arrangement of atoms, while the InChIKey SIZITCZQEBAQJV-UHFFFAOYSA-N provides a unique identifier for chemical databases.

Table 1: Molecular Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₃BrFNO
Molecular Weight	274.13 g/mol
Boiling Point	Not reported	–
Density	1.5–1.6 g/cm³ (estimated)
LogP (Partition Coeff.)	2.48 (similar analogs)

The bromine and fluorine substituents at the phenyl ring’s 2- and 3-positions introduce steric hindrance and electronic effects, affecting solubility and reactivity. The morpholine ring’s conformational flexibility enables interactions with biological targets, making the compound a valuable scaffold in drug design.

Synthesis and Manufacturing

Key Synthetic Routes

The synthesis of 4-[(2-bromo-3-fluorophenyl)methyl]morpholine typically involves a nucleophilic substitution reaction between morpholine and a halogenated benzyl precursor.

Step 1: Preparation of 2-Bromo-3-fluorobenzyl Chloride
2-Bromo-3-fluorotoluene undergoes free-radical bromination followed by chlorination using thionyl chloride (SOCl₂) to yield the benzyl chloride intermediate.

Step 2: Alkylation of Morpholine
The benzyl chloride reacts with morpholine in the presence of a base (e.g., K₂CO₃) in a polar aprotic solvent like acetonitrile. This SN2 reaction forms the target compound via displacement of the chloride leaving group.

Table 2: Representative Reaction Conditions

Parameter	Value
Solvent	Acetonitrile
Base	Potassium carbonate
Temperature	60–80°C
Reaction Time	12–24 hours

Applications in Research and Industry

Medicinal Chemistry

The compound serves as a precursor in the synthesis of kinase inhibitors and GPCR modulators. Its halogenated aromatic system enhances binding affinity to hydrophobic enzyme pockets, while the morpholine ring improves aqueous solubility. Recent studies explore its utility in:

• Anticancer Agents: Analogous brominated morpholines inhibit tyrosine kinases involved in tumor proliferation.

• Antimicrobials: Fluorine substitution enhances membrane permeability, potentiating activity against Gram-positive pathogens.

Material Science

In polymer chemistry, the compound acts as a crosslinking agent due to its electrophilic benzyl bromide moiety. It facilitates the synthesis of thermally stable epoxy resins, with the fluorine atom reducing dielectric constants for electronics applications.

Parameter	Value	Source
Flash Point	>150°C (estimated)
LD50 (Oral, Rat)	Not available	–
GHS Pictograms	Exclamation mark, Aquatic toxin

Environmental Impact

The bromine atom poses bioaccumulation risks, necessitating wastewater treatment via activated carbon filtration to reduce ecological toxicity.

Comparative Analysis with Structural Analogs

4-(4-Bromo-2-fluorophenyl)morpholine

This positional isomer (CAS 513068-89-8) differs in substituent arrangement, resulting in a lower molecular weight (260.10 g/mol) and altered physicochemical properties.

Table 4: Comparative Properties

Property	4-[(2-Bromo-3-fluorophenyl)methyl]morpholine	4-(4-Bromo-2-fluorophenyl)morpholine
Molecular Weight	274.13 g/mol	260.10 g/mol
Boiling Point	Not reported	332.5°C
LogP	2.48	2.48

The 2-bromo-3-fluoro substitution in the target compound enhances steric effects, reducing reactivity in Suzuki-Miyaura couplings compared to its 4-bromo-2-fluoro analog.

Future Directions and Research Gaps

Synthetic Methodology

Advances in continuous-flow chemistry could mitigate safety risks associated with batch-scale bromination. Microreactors enable precise temperature control, improving yield and purity.

Biological Screening

Despite its potential, in vivo toxicity and pharmacokinetic profiles remain unstudied. Collaborative efforts between academia and industry are critical to evaluate its therapeutic feasibility.